Cas no 1805981-40-1 (5-(Aminomethyl)-2-cyano-3-(difluoromethyl)pyridine-6-acetonitrile)

• Product Name: 5-(Aminomethyl)-2-cyano-3-(difluoromethyl)pyridine-6-acetonitrile
• CAS No: 1805981-40-1
• MF: C₁₀H₈F₂N₄
• MW: 222.194128036499
• CID: 4877615
• Update Time: 2025-05-24

5-(Aminomethyl)-2-cyano-3-(difluoromethyl)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-2-cyano-3-(difluoromethyl)pyridine-6-acetonitrile

• Inchi： 1S/C10H8F2N4/c11-10(12)7-3-6(4-14)8(1-2-13)16-9(7)5-15/h3,10H,1,4,14H2
• InChI Key： ZQGZSBPWPWVQOP-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)N=C(CC#N)C(CN)=C1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 326
• XLogP3: 0.1
• Topological Polar Surface Area: 86.5

Additional information on 5-(Aminomethyl)-2-cyano-3-(difluoromethyl)pyridine-6-acetonitrile

Introduction to 5-(Aminomethyl)-2-cyano-3-(difluoromethyl)pyridine-6-acetonitrile (CAS No. 1805981-40-1)

5-(Aminomethyl)-2-cyano-3-(difluoromethyl)pyridine-6-acetonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. With the CAS number 1805981-40-1, this compound represents a fascinating intersection of heterocyclic chemistry and functional group chemistry, making it a valuable building block for the synthesis of more complex molecules. The presence of multiple reactive sites, including an amine group, a cyano group, and a difluoromethyl substituent, allows for diverse chemical transformations that can be leveraged in drug discovery and material science.

The compound’s structure consists of a pyridine core, which is a well-known scaffold in medicinal chemistry due to its ability to interact with biological targets. The 5-(aminomethyl) moiety introduces a nucleophilic site that can participate in various coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the attachment of additional functional groups. Meanwhile, the 2-cyano group provides a site for further functionalization through reduction or hydrolysis, while the 3-(difluoromethyl) substituent enhances lipophilicity and metabolic stability, which are critical factors in drug design.

Recent advancements in synthetic methodologies have allowed for more efficient access to this compound, making it increasingly accessible for research purposes. For instance, modern catalytic systems have enabled the streamlined preparation of pyridine derivatives with high yields and selectivity. This has opened up new avenues for exploring its potential as an intermediate in the synthesis of bioactive molecules.

In the realm of pharmaceutical research, 5-(aminomethyl)-2-cyano-3-(difluoromethyl)pyridine-6-acetonitrile has been investigated for its potential as a precursor in the development of novel therapeutic agents. The pyridine ring is a common motif in many drugs, including antiviral and anticancer compounds, due to its ability to mimic natural biomolecules and interact with biological receptors. The specific arrangement of functional groups in this compound suggests that it could serve as a versatile intermediate for designing molecules with tailored biological activities.

One particularly intriguing aspect of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with diseases such as cancer. By modifying the structure of 5-(aminomethyl)-2-cyano-3-(difluoromethyl)pyridine-6-acetonitrile, researchers can explore new binding modes and interactions with kinase targets. The amine group can be used to form hydrogen bonds or coordinate with metal ions, while the cyano and difluoromethyl groups can occupy hydrophobic pockets or participate in π-stacking interactions.

Furthermore, the compound’s difluoromethyl substituent has been shown to improve pharmacokinetic properties by increasing metabolic stability and reducing susceptibility to enzymatic degradation. This feature is particularly important in drug development, as it can enhance the bioavailability and duration of action of therapeutic agents. Recent studies have demonstrated that compounds incorporating difluoromethyl groups often exhibit improved efficacy and reduced side effects compared to their non-difluorinated counterparts.

The cyano group in 5-(aminomethyl)-2-cyano-3-(difluoromethyl)pyridine-6-acetonitrile also offers opportunities for further derivatization. It can be reduced to an amine or hydrolyzed to a carboxylic acid, allowing for the introduction of additional polar functional groups. This flexibility makes the compound a valuable tool for medicinal chemists who are tasked with optimizing lead compounds through structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, this compound exemplifies the power of multi-functional group manipulation. The combination of an amine, cyano, and difluoromethyl group on a pyridine core provides multiple sites for selective reactions without compromising overall molecular integrity. This balance is crucial in complex synthetic routes where unintended side reactions can compromise yield and purity.

The growing interest in 5-(aminomethyl)-2-cyano-3-(difluoromethyl)pyridine-6-acetonitrile also reflects broader trends in drug discovery towards more modular and adaptable synthetic strategies. By developing versatile intermediates like this one, researchers can accelerate the discovery process by reducing the number of steps required to reach final drug candidates. This approach not only saves time but also reduces costs associated with large-scale synthesis.

In conclusion,5-(aminomethyl)-2-cyano-3-(difluoromethyl)pyridine-6-acetonitrile (CAS No. 1805981-40-1) represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and potential applications as an intermediate in drug synthesis. Its ability to undergo diverse chemical transformations makes it a valuable tool for medicinal chemists seeking to develop novel therapeutic agents targeting various diseases.